methyl 4-(2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C15H13N5O4S/c1-24-14(23)8-2-4-9(5-3-8)17-11(21)7-25-15-18-12-10(6-16-20-12)13(22)19-15/h2-6H,7H2,1H3,(H,17,21)(H2,16,18,19,20,22)
• InChI Key: IBIPDNLLSHSNIY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C15H13N5O4S
• Molecular Weight: 359.4 g/mol

Description

Methyl 4-(2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C15H13N5O4S and its molecular weight is 359.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Systems

• Preparation of Fused Pyrimidinones : Methyl 2-benzoylamino-3-dimethylaminopropenoate was used to prepare derivatives of various pyrimidine structures, including pyrido[1,2-a]pyrimidine and pyrazolo[1,5-a]pyrimidine, highlighting its utility in synthesizing complex heterocyclic compounds (Stanovnik et al., 1990).
• Synthesis of Pyrazolo[3,4-d]Pyrimidin-4-Ones : A study used the compound for synthesizing various derivatives of pyrazolo[3,4-d]pyrimidin-4-one, which are important in creating bioactive molecules (Toplak et al., 1999).

Antioxidant Activity

• Antioxidant Evaluation : In a study, derivatives incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety were synthesized and evaluated as antioxidants. Some compounds showed antioxidant activity comparable to ascorbic acid (El‐Mekabaty, 2015).

Antitumor Activity

• Pyrazolo[3,4-d]pyrimidine Analogues Synthesis : Analogues of pyrazolo[3,4-d]pyrimidine were prepared as potential antitumor agents, with one compound demonstrating in vitro cell growth inhibitory activity (Taylor & Patel, 1992).

Miscellaneous Applications

• Synthesis of Pyrazolo[1,5-a] Pyrimidines : The compound was used in the synthesis of new 6-arylsubstituted pyrazolo[1,5-a]pyrimidine derivatives, demonstrating its versatility in creating various heterocyclic structures (Xu Li-feng, 2011).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various enzymes and receptors, contributing to their bioactive properties .

Mode of Action

It’s worth noting that similar compounds have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, leading to a range of downstream effects .

Result of Action

Similar compounds have been reported to exhibit significant antiviral activity , and inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004 and 0.119 ± 0.007 μM, respectively .